Cas no 74513-62-5 (Trimegestone)

Trimegestone is a synthetic progestogen with high selectivity for the progesterone receptor, exhibiting potent progestational activity. It is primarily utilized in hormone replacement therapy (HRT) and contraceptive formulations due to its strong endometrial efficacy and favorable metabolic profile. Trimegestone demonstrates minimal androgenic, glucocorticoid, or mineralocorticoid activity, reducing the risk of undesirable side effects. Its high bioavailability and predictable pharmacokinetics make it a reliable option for clinical applications. The compound’s stability and compatibility with estrogenic components further enhance its utility in combination therapies. Trimegestone is valued for its safety profile and consistent performance in maintaining hormonal balance.

Trimegestone structure

Product Name:Trimegestone

CAS No:74513-62-5

MF:C₂₂H₃₀O₃

MW:342.471807003021

CID:59602

PubChem ID:68926

Update Time:2025-10-16

Trimegestone Chemical and Physical Properties

Names and Identifiers

- Trimegestone
- TriMeprazine-d6 HeMitartrate Salt
- TRIMEBUTINEMALEATE
- (8S,13S,14S,17S)-17-[(2S)-2-Hydroxypropanoyl]-13,17-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- Estra-4,9-dien-3-one, 17-(2-hydroxy-1-oxopropyl)-17-methyl-, (17beta(S))-
- Trimegestone [USAN:INN:BAN]
- TRIMEGESTONE [WHO-DD]
- TRIMEGESTONE [MART.]
- Totelle Sekvens, Ondeva
- HY-106827
- UNII-4658K0H08W
- CS-0026647
- Trimegestone [INN]
- Ru-27987
- Trimegestone (USAN/INN)
- CHEBI:136027
- NS00069859
- ESTRA-4,9-DIEN-3-ONE, 17-(2-HYDROXY-1-OXOPROPYL)-17-METHYL-, (17.BETA.(S))-
- 74513-62-5
- DTXSID201317995
- DB13129
- AT35938
- D06235
- RU 27987
- TRIMEGESTONE [USAN]
- A838156
- 17beta-(S)-Lactoyl-17-methylestra-4,9-dien-3-one
- SCHEMBL518768
- Ondeva
- CHEMBL2104765
- AKOS015967450
- 4658K0H08W
- AC-24967
- Q7842164
- Inchi： 1S/C22H30O3/c1-13(23)20(25)22(3)11-9-19-18-6-4-14-12-15(24)5-7-16(14)17(18)8-10-21(19,22)2/h12-13,18-19,23H,4-11H2,1-3H3/t13-,18+,19-,21-,22+/m0/s1
- InChI Key： JUNDJWOLDSCTFK-MTZCLOFQSA-N
- SMILES： O=C([C@H](C)O)[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

Exact Mass: 342.21900
Monoisotopic Mass: 342.219
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 700
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4A^2
XLogP3: 2.6

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 522.6±50.0 °C at 760 mmHg
Flash Point: 284.0±26.6 °C
Refractive Index: 1.568
PSA: 54.37000
LogP: 4.14860
Vapor Pressure: 0.0±3.1 mmHg at 25°C

Trimegestone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Trimegestone Pricemore >>

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